4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide

• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol
• IUPAC Name: 4-chloro-N-[4-[2-(methylamino)-2-oxoethyl]phenyl]benzamide
• InChI: InChI=1S/C16H15ClN2O2/c1-18-15(20)10-11-2-8-14(9-3-11)19-16(21)12-4-6-13(17)7-5-12/h2-9H,10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: JKJRKSDJVZTPBR-UHFFFAOYSA-N
• SMILES: CNC(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)Cl

Description

4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide is a chemical compound that belongs to the class of benzamides. It is also known by its chemical name 'methyl 4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide'. This compound has been synthesized and extensively studied for its scientific research applications.

Mechanism of Action

The mechanism of action of 4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide involves the inhibition of certain enzymes and receptors. It has been found to inhibit the activity of histone deacetylases (HDACs) which are enzymes involved in the regulation of gene expression. This compound has also been found to inhibit the activity of dopamine transporter (DAT) which is a receptor involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide are dependent on its mechanism of action. The inhibition of HDACs by this compound leads to the accumulation of acetylated histones which in turn leads to the activation of certain genes. The inhibition of DAT by this compound leads to the accumulation of dopamine in the brain which can have various physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide in lab experiments include its high potency and selectivity towards its target enzymes and receptors. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the scientific research on 4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide. One direction is the development of more potent and selective analogs of this compound for therapeutic applications. Another direction is the study of the biochemical and physiological effects of this compound in different disease models. Additionally, the mechanism of action of this compound can be further studied to identify new targets for drug development.

Synthesis Methods

The synthesis of 4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide involves the reaction of 4-chlorobenzoic acid with N-(2-aminoethyl)-N-methyl-2-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction takes place in a solvent such as dichloromethane or dimethylformamide (DMF) at room temperature. The final product is obtained by purification using column chromatography.

Scientific Research Applications

4-chloro-N-{4-[2-(methylamino)-2-oxoethyl]phenyl}benzamide has been extensively studied for its scientific research applications. It has been found to have potential therapeutic effects in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been used as a tool in biochemical and pharmacological research to study the mechanism of action of various enzymes and receptors.